Cas no 2034511-82-3 (7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide
• CAS No: 2034511-82-3
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 5358831
• Update Time: 2025-06-08

7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-(2-(pyrimidin-5-yl)ethyl)benzofuran-2-carboxamide
• 7-methoxy-N-(2-pyrimidin-5-ylethyl)-1-benzofuran-2-carboxamide
• 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H15N3O3/c1-21-13-4-2-3-12-7-14(22-15(12)13)16(20)19-6-5-11-8-17-10-18-9-11/h2-4,7-10H,5-6H2,1H3,(H,19,20)
• InChI Key： OPFBVHOCSCAGSH-UHFFFAOYSA-N
• SMILES： O1C(C(NCCC2=CN=CN=C2)=O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• XLogP3: 2.1
• Topological Polar Surface Area: 77.2

Additional information on 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide (CAS No. 2034511-82-3)

7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide, a compound with the chemical identifier CAS No. 2034511-82-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of a benzofuran core, combined with an amide functional group and a pyrimidine moiety, positions this compound as a versatile scaffold for further chemical and biological exploration.

The benzofuran moiety is well-known for its role in various pharmacophores, contributing to the binding affinity and specificity of drug molecules. In particular, the 7-methoxy substituent enhances the lipophilicity of the compound, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. The amide group not only provides a site for further derivatization but also contributes to the overall solubility and stability of the molecule.

The pyrimidine ring is another key structural feature that imparts unique biological properties to 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological pathways. The incorporation of a pyrimidine derivative into this compound suggests potential interactions with enzymes and receptors involved in cellular processes such as DNA replication, transcription, and translation.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve therapeutic effects. The structure of 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide aligns well with this concept, as it possesses multiple pharmacophoric regions that could potentially engage different biological targets. This characteristic makes it an attractive candidate for the development of novel therapeutic agents.

In vitro studies have demonstrated the potential of this compound as an inhibitor of various enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may exhibit inhibitory activity against kinases, which are enzymes involved in cell signaling pathways. Dysregulation of these pathways is associated with numerous diseases, including cancer. Additionally, the compound has shown promise in interactions with other therapeutic targets such as proteases and ion channels.

The synthesis of 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide involves a series of well-established organic reactions that highlight its synthetic accessibility. The benzofuran core can be readily prepared through Friedel-Crafts acylation followed by methylation at the 7-position. Subsequent introduction of the amide group and the pyrimidine side chain can be achieved through standard amide coupling reactions and nucleophilic substitution reactions, respectively.

The pharmacokinetic properties of this compound are also worth considering. The presence of the methoxy group enhances its metabolic stability by reducing susceptibility to oxidative degradation. Furthermore, the lipophilic nature of the benzofuran core facilitates efficient absorption across biological membranes. These properties make it a promising candidate for oral administration, which is often preferred due to its convenience and patient compliance.

Evaluation of the compound's safety profile is crucial before proceeding to clinical trials. Preliminary toxicological studies have indicated that 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide exhibits low toxicity at tested doses. However, comprehensive toxicological assessments are necessary to ensure its safety for human use. These assessments will include studies on acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity.

The potential therapeutic applications of this compound are vast. Given its multi-target binding capability, it could be developed into a broad-spectrum therapeutic agent targeting multiple diseases simultaneously. For example, it may find utility in treating cancers by inhibiting key kinases involved in tumor growth and progression. Additionally, its interactions with other biological targets suggest potential applications in treating inflammatory diseases and neurological disorders.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to market approval. However, the promising preliminary data on 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide warrant further investigation into its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate its development process by leveraging complementary expertise and resources.

In conclusion, 7-methoxy-N-[2-(pyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide (CAS No. 2034511-82-3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential as a multi-target directed ligand makes it an attractive candidate for further development into novel therapeutic agents addressing various human health challenges.